Cas no 68833-96-5 (1H-indole-2,7-dicarboxylic acid)
68833-96-5 structure
Product Name:1H-indole-2,7-dicarboxylic acid
CAS No:68833-96-5
MF:C10H7NO4
MW:205.166882753372
CID:972219
PubChem ID:111637
Update Time:2025-04-19
1H-indole-2,7-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-indole-2,7-dicarboxylic acid
- Indole-2,7-dicarboxylic acid
- NS00036709
- 68833-96-5
- SCHEMBL11035155
- QPH7B44UBR
- EINECS 272-423-0
- DTXSID9071767
- GPZDWQUDHYWQBS-UHFFFAOYSA-N
-
- Inchi: 1S/C10H7NO4/c12-9(13)6-3-1-2-5-4-7(10(14)15)11-8(5)6/h1-4,11H,(H,12,13)(H,14,15)
- InChI Key: GPZDWQUDHYWQBS-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC2C=C(C(=O)O)NC=21)=O
Computed Properties
- Exact Mass: 205.03751
- Monoisotopic Mass: 205.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 90.4Ų
Experimental Properties
- Density: 1.616
- Boiling Point: 578.5°C at 760 mmHg
- Flash Point: 303.7°C
- Refractive Index: 1.763
- PSA: 90.39
1H-indole-2,7-dicarboxylic acid Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
68833-96-5 (1H-indole-2,7-dicarboxylic acid) Related Products
- 18474-60-7(7-Methyl-1H-indole-2-carboxylic acid)
- 892874-73-6(8-methylquinoline-2,3-dicarboxylic acid)
- 117140-77-9(Indole-2,5-dicarboxylic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent